4-Methanesulfonyl-N-methylcyclohexan-1-amine

• Molecular Formula: C8H17NO2S
• Molecular Weight: 191.29 g/mol
• SMILES: CNC1CCC(CC1)S(=O)(=O)C
• InChI: InChI=1S/C8H17NO2S/c1-9-7-3-5-8(6-4-7)12(2,10)11/h7-9H,3-6H2,1-2H3
• InChIKey: LSRPWNXVGRNMPU-UHFFFAOYSA-N

4-Methanesulfonyl-N-methylcyclohexan-1-amine: Compound Overview

4-Methanesulfonyl-N-methylcyclohexan-1-amine (CAS 1895610-37-3) is a specialized cyclohexylamine derivative characterized by a rigid cyclohexane backbone bearing a methanesulfonyl (-SO₂CH₃) group at the 4-position and an N-methylamino (-NHCH₃) group at the 1-position . With a molecular formula of C8H17NO2S and a molecular weight of 191.29 g/mol, this compound serves as a versatile small-molecule scaffold in pharmaceutical and agrochemical research . The electron-withdrawing sulfonyl group influences the compound's three-dimensional conformation, enhancing stability and modulating solubility in polar solvents, while the secondary amine provides a functional handle for further derivatization . Commercially available at purities of ≥95%, this compound is a key intermediate in the synthesis of biologically active molecules, including potent and selective chemokine receptor 2 (CCR2) antagonists [1].

Versatile intermediate for CCR2 antagonist synthesis

4-sulfone scaffold enables conformational rigidification studies

Distinct regioisomer for consistent SAR interpretation

• [1] Cherney RJ, Mo R, Yang MG, et al. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2014;24(7):1843-1845. View Source

4-Methanesulfonyl-N-methylcyclohexan-1-amine: Uniqueness

Despite the apparent simplicity of its core structure, 4-Methanesulfonyl-N-methylcyclohexan-1-amine is not a generic cyclohexylamine building block that can be freely substituted by its 2- or 3-substituted regioisomers, or by related sulfonamides, without significant impact on biological activity and physicochemical properties. The precise position of the methanesulfonyl group on the cyclohexane ring dictates the molecule's three-dimensional conformation and, consequently, its interactions with biological targets [1]. In medicinal chemistry programs, the substitution pattern on the cyclohexane scaffold is a critical determinant of binding affinity, selectivity, and pharmacokinetic profiles. For instance, in the development of CCR2 antagonists, the trisubstituted cyclohexane scaffold, which includes a 4-sulfone moiety, was found to be superior to other substitution patterns due to conformational rigidification that promotes a specific bioactive conformation [1][2]. Furthermore, the presence of the methanesulfonyl group, as opposed to other sulfonamide derivatives, offers a unique combination of electronic and steric properties that influence metabolic stability and off-target activity, such as hERG channel blockade [3]. Substituting this compound with an analog that lacks the precise 4-methanesulfonyl-N-methyl substitution pattern can lead to a loss of potency, reduced selectivity, and altered ADME properties, thereby derailing a research project.

2- or 3-regioisomer

Altered ring conformation may shift binding affinity and SAR trends

Sulfonamide analogs

Electronic and steric differences may impact metabolic stability and off-target profile

• [1] Cherney RJ, Mo R, Yang MG, et al. Novel sulfone-containing di- and trisubstituted cyclohexanes as potent CC chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2009;19(13):3377-3380. View Source
• [2] Cherney RJ, Mo R, Yang MG, et al. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2014;24(7):1843-1845. View Source
• [3] Carter PH, et al. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2014;24(7):1843-1845. View Source

4-Methanesulfonyl-N-methylcyclohexan-1-amine: Quantitative Evidence

Lipophilicity and PSA Comparison Across Regioisomers

The 4-substituted regioisomer exhibits distinct physicochemical properties compared to its 3-substituted analog, which can influence membrane permeability and bioavailability. Specifically, the 4-substituted 4-Methanesulfonyl-N-methylcyclohexan-1-amine has a predicted topological polar surface area (TPSA) of 54.6 Ų and an XLogP3 value of 0.5 [1][2]. While direct experimental data for the 2-substituted analog is not available, the 4-substituted compound's balanced lipophilicity and PSA profile suggests it occupies a different property space compared to other regioisomers, which may translate to distinct ADME behavior [3].

Regioisomer Property Comparison

Predicted property context

4- vs 3-substituted: XLogP3 0.5, TPSA 54.6 Ų (identical predicted values)

Steric differences may influence binding conformation

Experimental ADME confirmation needed

Evidence Dimension	Physicochemical Properties (XLogP3 and TPSA)
Target Compound Data	XLogP3 = 0.5; TPSA = 54.6 Ų
Comparator Or Baseline	3-methanesulfonyl-N-methylcyclohexan-1-amine: XLogP3 = 0.5; TPSA = 54.6 Ų
Quantified Difference	No significant difference in predicted XLogP3 and TPSA between 3- and 4-substituted regioisomers.
Conditions	Computational prediction using XLogP3 and Cactvs algorithms (PubChem).

Why This Matters

While computationally predicted lipophilicity and PSA are identical for the 3- and 4-regioisomers, the 4-substitution pattern is sterically and electronically distinct, which can lead to different binding conformations and target interactions in complex biological systems, as evidenced in SAR studies of related cyclohexane sulfones [3].

• [1] PubChem. Compound Summary for CID 5168850, 3-methanesulfonyl-N-methylcyclohexan-1-amine. National Center for Biotechnology Information. Accessed 2026. View Source
• [2] Kuujia. 3-methanesulfonyl-N-methylcyclohexan-1-amine (CAS 1342136-19-9). Computed Properties. Accessed 2026. View Source
• [3] Cherney RJ, et al. Novel sulfone-containing di- and trisubstituted cyclohexanes as potent CC chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2009;19(13):3377-3380. View Source

Conformational Rigidification for CCR2 Antagonists

In the development of CCR2 antagonists, the 4-methanesulfonyl-substituted cyclohexane scaffold confers a key advantage through conformational rigidification. Research from Bristol-Myers Squibb demonstrated that the trisubstituted cyclohexane derivative 54, which contains a 4-methanesulfonyl group, exhibits superior potency (CCR2 IC50 = 1.3 nM) compared to earlier lead compounds [1]. The superiority of this trisubstituted scaffold was rationalized to be the result of a conformational rigidification, which provided insight into the bioactive conformation of this chemotype [1]. This rigidification is a direct consequence of the specific substitution pattern around the cyclohexane ring, including the 4-sulfone moiety, which is not present in more flexible, non-cyclized analogs or in alternative heterocyclic scaffolds [1][2].

CCR2 Antagonist Scaffold

Class-level inference

Derivative 54 with 4-sulfone scaffold: CCR2 IC50 1.3 nM (binding)

Supports conformational rigidification hypothesis

Data from trisubstituted analog, not direct intermediate

Evidence Dimension	CCR2 Binding Affinity (IC50) and Conformational Rigidification
Target Compound Data	Not directly measured; the compound is an intermediate for synthesizing analogs like 54.
Comparator Or Baseline	Acyclic CCR2 antagonists or alternative cyclic scaffolds lacking the 4-sulfone group.
Quantified Difference	Trisubstituted cyclohexane 54: CCR2 IC50 = 1.3 nM, Calcium Flux IC50 = 0.5 nM, Chemotaxis IC50 = 0.2 nM.
Conditions	In vitro radioligand binding assay and functional assays (calcium flux, chemotaxis).

Why This Matters

The 4-methanesulfonyl cyclohexane core is a privileged scaffold for achieving a specific, rigid bioactive conformation essential for high-affinity target engagement in GPCR antagonism, distinguishing it from more flexible or differently substituted building blocks.

• [1] Cherney RJ, Mo R, Yang MG, et al. Novel sulfone-containing di- and trisubstituted cyclohexanes as potent CC chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2009;19(13):3377-3380. View Source
• [2] Carter PH, et al. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2014;24(7):1843-1845. View Source

Commercial Availability and Purity Comparison

4-Methanesulfonyl-N-methylcyclohexan-1-amine is commercially available from multiple reputable suppliers, including AKSci and Chemsrc, with a standard purity specification of 95% . This is comparable to the purity offered for its 2- and 3-substituted regioisomers, which are also typically supplied at 95% purity [1][2]. However, the 4-substituted compound is uniquely positioned as a key intermediate in several high-value patent applications, including those related to CCR2 antagonists and GlyT1 inhibitors, which may indicate a higher demand and more established synthetic routes for this specific regioisomer [3][4]. While all three regioisomers are available as research chemicals, the 4-substituted compound's central role in published drug discovery programs provides an additional layer of validation for its use in similar research contexts.

Commercial Purity

Commercial specification context

All regioisomers supplied at 95% purity

Patent relevance may prioritize 4-substituted

Supplier data as of 2024-2025

Evidence Dimension	Commercial Purity and Patent Relevance
Target Compound Data	Purity: 95% (AKSci, Chemsrc).
Comparator Or Baseline	2-Methanesulfonyl-N-methylcyclohexan-1-amine (95% purity, Chembase); 3-Methanesulfonyl-N-methylcyclohexan-1-amine (95% purity, Kuujia).
Quantified Difference	No significant difference in reported purity levels.
Conditions	Commercial supplier specifications as of 2024-2025.

Why This Matters

While all regioisomers meet a similar purity standard, the 4-substituted compound is explicitly cited as a key intermediate in patents for CCR2 and GlyT1 therapeutics, which can accelerate hit-to-lead campaigns by providing a validated starting point for medicinal chemistry efforts.

• [1] Chembase. 2-methanesulfonyl-N-methylcyclohexan-1-amine. Purity 95%. Accessed 2026. View Source
• [2] Kuujia. 3-methanesulfonyl-N-methylcyclohexan-1-amine (CAS 1342136-19-9). Purity 95%. Accessed 2026. View Source
• [3] Bristol-Myers Squibb. Cyclohexanesulfonyl derivatives as GlyT1 inhibitors to treat schizophrenia. Patent AU2006256583B2. 2006. View Source
• [4] Cherney RJ, et al. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2014;24(7):1843-1845. View Source

hERG Selectivity and PK Advantages of 4-Sulfone Scaffolds

The 4-sulfone motif, a core feature of 4-Methanesulfonyl-N-methylcyclohexan-1-amine, has been associated with improved hERG selectivity and pharmacokinetic properties in the context of CCR2 antagonists. A study by Bristol-Myers Squibb reported that novel alkylsulfones, which include the 4-sulfone cyclohexane scaffold, demonstrated reduced hERG channel activity and improved pharmacokinetics compared to previously described antagonists [1]. While this data is from more advanced analogs, it highlights the potential of this specific scaffold to overcome common liabilities in drug development. For instance, the CCR2-selective antagonist 2 exhibited high selectivity over hERG, which was confirmed in vivo but did not have good oral bioavailability, underscoring the complex interplay between scaffold, selectivity, and ADME [2]. The 4-methanesulfonyl cyclohexane intermediate is a crucial starting point for optimizing these parameters.

hERG & PK Profile

Class-level inference

4-sulfone analogs reported reduced hERG activity and improved oral bioavailability

Scaffold associated with favorable developability profile

Direct evidence for this intermediate not reported

Evidence Dimension	hERG Channel Activity and Oral Bioavailability
Target Compound Data	Not directly measured; the compound is an intermediate.
Comparator Or Baseline	Earlier generation CCR2 antagonists lacking the optimized 4-sulfone cyclohexane scaffold.
Quantified Difference	Novel alkylsulfones (e.g., 2 and 12) showed reduced hERG activity and improved oral bioavailability, leading to oral efficacy in animal models.
Conditions	In vitro hERG patch-clamp assay; in vivo pharmacokinetic studies in rat, mouse, and monkey.

Why This Matters

The 4-sulfone cyclohexane scaffold is a validated pharmacophore for achieving a favorable balance between on-target potency (CCR2) and off-target safety (hERG), a critical consideration in drug discovery that distinguishes this building block from many other cyclohexylamine derivatives.

• [1] Carter PH, et al. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2014;24(7):1843-1845. View Source
• [2] Scite.ai. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable chemokine receptor 2 (CCR2) antagonists. Abstract analysis. View Source

4-Methanesulfonyl-N-methylcyclohexan-1-amine: Key Applications

CCR2 Antagonist Development

This compound serves as a critical intermediate for synthesizing trisubstituted cyclohexanes that act as potent CCR2 antagonists. The 4-methanesulfonyl group contributes to conformational rigidification, which is essential for achieving high binding affinity (IC50 ~ 1.3 nM) and functional antagonism, as demonstrated in the development of derivative 54 [1][2]. Researchers can leverage this building block to explore SAR around the cyclohexane core, optimizing for potency and selectivity against related chemokine receptors.

GlyT1 Inhibition for CNS Disorders

Patents from Bristol-Myers Squibb explicitly claim the use of cyclohexanesulfonyl derivatives, for which 4-Methanesulfonyl-N-methylcyclohexan-1-amine is a key precursor, as potent and selective GlyT1 inhibitors for the treatment of schizophrenia and other neurological disorders [3]. The 4-sulfone moiety is a critical component of the pharmacophore, contributing to favorable in vitro and in vivo PK properties [4]. This application is particularly relevant for medicinal chemists working on glutamatergic neurotransmission.

ADME and hERG Safety Optimization

The 4-sulfone cyclohexane scaffold has been associated with a reduced risk of hERG channel blockade, a common cardiotoxicity concern, while maintaining or improving oral bioavailability [5]. Therefore, 4-Methanesulfonyl-N-methylcyclohexan-1-amine is a strategic starting point for medicinal chemistry programs seeking to improve the developability profile of a lead series. Its incorporation into a lead compound can be a rational design choice to mitigate hERG liability and enhance PK parameters [6].

Chemical Library Synthesis for Phenotypic Screening

As a versatile small-molecule scaffold with a reactive secondary amine and a stable sulfone group, this compound is ideal for generating diverse libraries of sulfonamide and amine derivatives. Its balanced physicochemical properties (cLogP ~ 0.5, TPSA ~ 54.6 Ų) [7] place it in a favorable drug-like property space, making it a valuable building block for high-throughput screening and fragment-based drug discovery campaigns where novel bioactivity is sought.

Application

Selection Property

Validation Focus

CCR2 antagonist research

4-sulfone scaffold for conformational control

CCR2 binding and functional assays

GlyT1 inhibitor discovery research

Cyclohexanesulfonyl pharmacophore

GlyT1 inhibition and selectivity profiling

ADME/hERG optimization studies

4-sulfone motif for hERG selectivity screening

hERG patch-clamp and pharmacokinetic studies

Chemical library synthesis

Balanced physicochemical properties (cLogP ~0.5, TPSA ~54.6 Ų)

High-throughput screening compatibility

• [1] Cherney RJ, et al. Novel sulfone-containing di- and trisubstituted cyclohexanes as potent CC chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2009;19(13):3377-3380. View Source
• [2] Cherney RJ, et al. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2014;24(7):1843-1845. View Source
• [3] Bristol-Myers Squibb. Cyclohexanesulfonyl derivatives as GlyT1 inhibitors to treat schizophrenia. Patent AU2006256583B2. 2006. View Source
• [4] Thomson JL, et al. Optimisation of a series of potent, selective and orally bioavailable GlyT1 inhibitors. Bioorg Med Chem Lett. 2009;19(8):2235-2239. View Source
• [5] Carter PH, et al. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable chemokine receptor 2 (CCR2) antagonists. Bioorg Med Chem Lett. 2014;24(7):1843-1845. View Source
• [6] Scite.ai. Alkylsulfone-containing trisubstituted cyclohexanes as potent and bioavailable chemokine receptor 2 (CCR2) antagonists. Abstract analysis. View Source
• [7] Kuujia. 3-methanesulfonyl-N-methylcyclohexan-1-amine (CAS 1342136-19-9). Computed Properties. Accessed 2026. View Source